Cas no 2172271-95-1 (7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172271-95-1
• MF: C₉H₁₅N₇O
• MW: 237.261699914932
• CID: 6235101
• PubChem ID: 165533738
• Update Time: 2025-10-28

7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine
• EN300-1582414
• 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 2172271-95-1

• Inchi： 1S/C9H15N7O/c1-6(3-4-17-2)16-9-7(14-15-16)8(13-10)11-5-12-9/h5-6H,3-4,10H2,1-2H3,(H,11,12,13)
• InChI Key： UBLQKXBBAQBULS-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C2C(=C(NN)N=CN=2)N=N1

Computed Properties

• Exact Mass: 237.13380813g/mol
• Monoisotopic Mass: 237.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Additional information on 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine

Introduction to 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine (CAS No. 2172271-95-1)

7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine (CAS No. 2172271-95-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a hydrazinyl group and a 4-methoxybutan-2-yl substituent, make it an intriguing candidate for further investigation.

The hydrazinyl group is a functional moiety that has been extensively studied for its role in various biological processes. It is known to participate in hydrogen bonding and can form stable complexes with metal ions, which can influence the compound's pharmacological properties. The 4-methoxybutan-2-yl substituent, on the other hand, introduces hydrophobicity and flexibility to the molecule, which can enhance its ability to interact with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine has also shown promise in cancer research. Studies have demonstrated that it possesses antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of DNA synthesis and the induction of apoptosis. This makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic profile of 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine is another important aspect that has been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in preclinical studies, which is a crucial factor for its potential use in therapeutic applications.

From a synthetic chemistry perspective, 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine can be synthesized using a variety of methods. One common approach involves the coupling of a hydrazine derivative with a substituted pyrimidine through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method provides high yields and excellent regioselectivity, making it suitable for large-scale production.

The structural diversity within the triazolopyrimidine scaffold allows for further optimization through structure–activity relationship (SAR) studies. By modifying the substituents on the pyrimidine ring or introducing additional functional groups, researchers can fine-tune the biological activity and pharmacological properties of the compound. This flexibility is particularly valuable in drug discovery and development.

In conclusion, 7-hydrazinyl-3-(4-methoxybutan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine (CAS No. 2172271-95-1) represents a promising lead compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation and development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential.